Cas no 140430-55-3 (mca-pro-leu-oh)

• Product Name: mca-pro-leu-oh
• CAS No: 140430-55-3
• MF: C₂₃H₂₈N₂O₇
• MW: 444.477626800537
• MDL: MFCD00274434
• CID: 903106
• PubChem ID: 71311677
• Update Time: 2025-10-30

mca-pro-leu-oh Chemical and Physical Properties

Names and Identifiers

• mca-pro-leu-oh
• (2S)-2-[[(2S)-1-[2-(7-methoxy-2-oxochromen-4-yl)acetyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoic acid
• 7-METHOXYCOUMARIN-4-ACETYL-PRO-LEU
• MOCAc-Pro-Leu
• DTXSID90746647
• Mca-PL
• Mca-Pro-Leu
• T22962
• MFCD00274434
• Mca-PL pound>>Matrix Metalloproteinase-2/Matrix Metalloproteinase-7 Fluorogenic Substrate Control pound>>Mca-Pro-Leu-OH pound>>MMP-2/MMP-7 Fluorogenic Substrate Control
• Mca-PL (trifluoroacetate salt)
• 140430-55-3
• HY-P4645
• 1-[(7-Methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-prolyl-L-leucine
• CS-0655441
• MMP-2/MMP-7 Fluorogenic Substrate Control?

• MDL： MFCD00274434
• Inchi： 1S/C23H28N2O7/c1-13(2)9-17(23(29)30)24-22(28)18-5-4-8-25(18)20(26)10-14-11-21(27)32-19-12-15(31-3)6-7-16(14)19/h6-7,11-13,17-18H,4-5,8-10H2,1-3H3,(H,24,28)(H,29,30)/t17-,18-/m0/s1
• InChI Key： IWDXAGDGQBGZNX-ROUUACIJSA-N
• SMILES： O=C([C@@H]1CCCN1C(CC1=CC(=O)OC2C=C(C=CC1=2)OC)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 444.19000
• Monoisotopic Mass: 444.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 126.15000
• LogP: 2.27940
• Solubility: Not determined

mca-pro-leu-oh Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on mca-pro-leu-oh

Professional Introduction to Compound with CAS No. 140430-55-3 and Product Name: MCA-pro-leu-oh

The compound with the CAS number 140430-55-3 and the product name MCA-pro-leu-oh represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, chemically known as N-(7-amino-4-methylcoumarin-3-carbonyl)-L-proline, has garnered considerable attention due to its unique structural properties and versatile applications in various scientific domains.

MCA-pro-leu-oh, derived from the combination of 7-amino-4-methylcoumarin-3-carbonyl (MCA) and L-proline, is widely utilized as a fluorescent label in proteomics and peptidomics studies. The MCA moiety, in particular, serves as an excellent chromophore that emits fluorescence upon binding to certain amino acid residues, making it invaluable for high-throughput screening and quantitative analysis of peptide libraries.

Recent research has highlighted the utility of MCA-pro-leu-oh in the development of novel diagnostic tools and therapeutic agents. Its ability to selectively label specific peptides has opened new avenues for studying protein-protein interactions, enzyme kinetics, and cellular signaling pathways. For instance, studies have demonstrated its effectiveness in identifying potential drug targets by tagging peptides that are aberrantly expressed in disease conditions.

In addition to its diagnostic applications, MCA-pro-leu-oh has been explored in the synthesis of bioconjugates for targeted drug delivery systems. The proline residue in its structure enhances its solubility and bioavailability, making it an ideal candidate for conjugating with therapeutic molecules. This has led to promising results in preclinical trials where MCA-pro-leu-oh-conjugated peptides have shown enhanced specificity and reduced toxicity compared to traditional chemotherapeutic agents.

The structural integrity and reactivity of MCA-pro-leu-oh make it a valuable tool for synthetic chemists as well. Its carboxylic acid group at the C-terminal end allows for further functionalization, enabling the creation of complex peptidomimetics with tailored biological activities. Such modifications have been instrumental in designing inhibitors for proteases and other enzymes involved in pathological processes.

Advances in mass spectrometry techniques have further amplified the utility of MCA-pro-leu-oh. The compound's fluorescence properties facilitate real-time monitoring of peptide synthesis and purification processes, thereby improving yield and purity. Moreover, its compatibility with various analytical platforms has made it a preferred choice for researchers seeking accurate and reliable data on peptide interactions.

The pharmacokinetic profile of compounds labeled with MCA-pro-leu-oh has also been extensively studied. Research indicates that these labeled peptides exhibit prolonged circulation times in vivo, which is advantageous for imaging applications. This characteristic has been leveraged in developing novel contrast agents for magnetic resonance imaging (MRI) and other imaging modalities.

In conclusion, the compound with CAS number 140430-55-3 and product name MCA-pro-leu-oh represents a cornerstone in modern biochemical research. Its multifaceted applications span from diagnostic tools to therapeutic agents, underscoring its importance in advancing medical science. As research continues to uncover new possibilities, the potential of this compound is set to expand even further, offering innovative solutions to complex biological challenges.